AbstractAn innovative electrically conductive hydrogel was fabricated through the incorporation of silica nanoparticles (SiO2 NPs) and poly(aniline-co-dopamine) (PANI-co-PDA) into oxidized alginate (OAlg) as a biomimetic scaffold for bone tissue engineering application. The developed self-healing chemical hydrogel was characterized by FTIR, SEM, TEM, XRD, and TGA. The electrical conductivity and swelling ratio of the hydrogel were obtained as 1.7 × 10−3 S cm−1 and 130%, respectively. Cytocompatibility and cell proliferation potential of the developed scaffold were approved by MTT assay using MG-63 cells. FE-SEM imaging approved the potential of the fabricated scaffold for hydroxyapatite (HA) formation and bioactivity induction through immersing in SBF solution.

AbstractPolymer microgels are smart materials used to fabricate and encapsulate different enzymes. Encapsulation of enzymes in the polymer gel particles prolong their life span, enhance and tune their activity in biomedical field to prevent cell damage and make possible tunable drug delivery. Enzymes are natural catalysts and have prodigious ability to make the reaction kinetically feasible. Enzymes encapsulated polymer microgels gained much attention due to their synergistic properties. Here, different methods adopted for the synthesis of enzyme encapsulated polymer microgels, their properties, and classification based on responsive behavior have been described in detail. Applications of these enzyme encapsulated polymer microgels in sensing, catalysis, environmental remediation, useful product formation, and biomedical field to prevent disabilities have also been elaborated with future directions.

AbstractDifferent types of wound dressings have been introduced in various forms such as membrane, gel, sponge, and hydrocolloid. Bacterial cellulose (BC) is a natural polymer produced by many bacterial cells. It has received much attention in wound-healing due to its attractive and suitable properties including purity, ultrafine network structure, high water holding capacity, excellent mechanical properties, cytocompatibility, and high crystallinity. In this review, the wound healing process is first described, then the types of wound dressings and their advantages and disadvantages are discussed. Also, BC-based wound dressings and their combination with other materials are investigated for antimicrobial activity.

AbstractThree triblock copolymers mPEG43-Glutamate20-Lysinen were synthesized by ring-opening polymerization. Doxorubicin was introduced through chemical bonding and physical coating, and self-assembled into spherical shape in aqueous solution. The average particle size increased from 79 to 255 nm with the increase of drug loading, and possess the dimensional stability. CCK-8 experiment proved the synthesized material was nontoxic to L929 cells and Hela cells, the inhibition of drug-loaded nanomicelles on Hela cells was concentration-dependent. The in vitro release showed drug-loaded nanomicells had good stability to temperature, but were extremely sensitive to pH, especially presented obvious burst release behavior under acidic conditions.

AbstractThe incorporation of the drug Isoniazid (an anti-tuberculosis drug) into nanoparticles of polyelectrolyte chitosan-poly(aspartic acid) complexes was carried out by the ionotropic gelation technique, adding a sodium polyaspartate solution containing the drug to a chitosan solution in different proportions in a mass ratio (mg/mg) Isoniazid/Chitosan. This was confirmed by MALDI-TOF/MS, ESI/MS, FTIR, and UV-Vis. The lowest average particle diameter (PD), estimated by DSL, was 148.5 ± 1 nm corresponding to an Isoniazid/chitosan ratio (mg/mg) of 0.5:1. FE-SEM showed nanoparticles in the order of 100–300 nm; whereas AFM showed semi-spherical particle morphology.

AbstractA responsive polymer was synthesized from polymeric chain coatings with N-(2-hydroxypropyl) methacrylamide (HPMA) and Ethylene glycol dimethyl acrylate (EGDMA) groups (MP@ p (EGDMA-co-HPMA)) and was used to adsorption/release of Cefpodoxime (CPD) from its liquid dispersions. The results revealed that magnetic polymer could effectively adsorb CPD at pH =8 at about 30 °C. Also, the adsorption of CPD on magnetic polymer was best fitted to the Langmuir model. The drug release results indicated the thermo and pH sensitivity behavior of magnetic polymer with 35% of CPD release at acidic (pH = 1.2) and 62% at alkaline (pH = 7.4) solutions.

AbstractEudragit L100-55-halloysite nanotubes (EL100-55, HNTs) nanocomposite microcapsules were introduced to release nattokinase (NK) and avoid the limitations of oral and systemic administration of NK while increasing the entrapment efficiency and stability of NK. The drug loading capacity, stability, and shapes of the NK microcapsules (NK@HNTs-EL) were characterized with Fourier transform infrared spectroscopy (FTIR), scanning electron microscopy (SEM), transmission electron microscopy (TEM), X-ray diffraction (XRD), and thermogravimetric analysis (TGA). The maximum loading rate of NK was 82.63%, and the encapsulation efficiency of NK was 31.6%. The formulation conditions did not adversely affect the NK tertiary structure. The maximum in vitro drug release in the simulated small intestine buffer was 93.3%, and the NK@HNTs-EL exhibited pH-dependent drug release. The drug release data were analyzed with different kinetic models, which showed that the NK@HNTs-EL drug-release mechanism involved erosion and osmotic pressure on the EL100-55. After 90 days of storage, the NK@HNTs-EL maintained an enzymatic activity greater than 95%. Hemolysis analyses indicated that NK@HNTs-EL was not cytotoxic at concentrations below 500 FU/mL. These findings indicate that NK@HNTs-EL is a promising oral thrombolytic agent.

AbstractIn this paper, PVA/BDA/ADH gels with good mechanical properties and self-healing properties were prepared using polyvinyl alcohol (PVA), 4,4-biphenyldicarboxaldehyde (BDA), and adipic dihydrazide (ADH) as raw materials. The hydrogel network achieves chemical-physical double cross-linking through acylhydrazone bonds and hydrogen bonds. The as-prepared PVA/BDA/ADH gels have good mechanical properties (the tensile stress of PVA/BDA/ADH gels is about 2 times that of pure PVA hydrogel) due to chemical and physical double cross-linking. It also has good self-healing properties under external conditions. Compared with pure PVA hydrogel, PVA/BDA/ADH gels have more stable self-healing properties.

AbstractCartilage joint lesions have created a significant challenge in the field of durable reconstruction and recovery due to their limited long-term repair and reconstruction. In this study, a biphasic scaffold was obtained using chitosan (CS)-hyaluronic acid (HA) and alginate-nanohydroxyapatite (nHAP) for osteoarthritis diseases. The scaffolds revealed porous structures and hydrophilic chemical groups by scanning electron microscopy (SEM) and Fourier-transform infrared spectroscopy (FTIR) methods, respectively. The resulting three-dimensional hydrogels were assembled by using fibrin glue and seeded with human chondrocytes cells (hCHCs) in the chondral layer and human adipose-derived mesenchymal stem cells (hAdMSCs) in the subchondral one. Then, the assessments including 3-(4, 5-dimethylthiazol-2-yl)-2, 5-diphenyltetrazolium bromide (MTT), SEM, compressive assay, weight loss, alizarin red staining, alkaline phosphatase (ALP) activity, alcian blue staining and Real-Time PCR were performed. The associated cell viability confirmed that there were no interventions between the cell types and SEM illustrated cell attachment and spreading. The subchondral and chondral layers were investigated separately to detect their ability for cellular commitment. Finally, the Real-time PCR was carried out on the bilayer scaffold and the related observations approved the osteogenic/chondrogenic differentiation of both cell types. Taken together, the Alg-nHAP/CS-HA scaffold provided an appropriate environment for cartilage and bone regenerations and could be recommended for all aspects of osteochondral tissue engineering.

AbstractSkin injuries are common problems and large skin defects or infected skin needs extra attention that make the researchers find new solutions. Herein, a novel biocompatible, biodegradable antibacterial scaffold containing gelatin, TiO2, polycaprolactone, and silk fibroin loaded with different ratios of curcumin (0.5, 1, and 1.5% wt.) was fabricated with electrospinning technique and was tested with various in vitro tests. The cellular investigations (cell adhesion, cell viability, and in vitro migration test) and antibacterial assay revealed the higher efficiency of the scaffold with 1% wt. curcumin and further investigation were performed on this scaffold. The morphological observation confirmed the nanofibrous structure of the scaffold, with 0.10 ± 0.015 μm average fiber diameter. This scaffold showed hydrophilic nature with high swelling ratio absorption and 76.45 ± 5.19% degradation ratio after 2 weeks. Also, it could provide adequate mechanical properties for skin regeneration. The drug-releasing investigation revealed Cur’s controlled release over 48 h. Therefore, this biocompatible and antibacterial scaffold showed high potential for treating skin injuries and is suggested for future in vivo studies.